Cas no 2249321-27-3 (N-(4-Amino-3,5-dichlorophenyl)-4-[(prop-2-enoylamino)methyl]benzamide)

• Product Name: N-(4-Amino-3,5-dichlorophenyl)-4-[(prop-2-enoylamino)methyl]benzamide
• CAS No: 2249321-27-3
• MF: C₁₇H₁₅Cl₂N₃O₂
• MW: 364.225901842117
• CID: 5683822
• PubChem ID: 137979709
• Update Time: 2025-05-21

N-(4-Amino-3,5-dichlorophenyl)-4-[(prop-2-enoylamino)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Amino-3,5-dichlorophenyl)-4-[(prop-2-enoylamino)methyl]benzamide
• EN300-26578109
• Z941805024
• N-(4-amino-3,5-dichlorophenyl)-4-[(prop-2-enamido)methyl]benzamide
• 2249321-27-3

• Inchi： 1S/C17H15Cl2N3O2/c1-2-15(23)21-9-10-3-5-11(6-4-10)17(24)22-12-7-13(18)16(20)14(19)8-12/h2-8H,1,9,20H2,(H,21,23)(H,22,24)
• InChI Key： UTHCRDYBAFWZCT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)NC(C1C=CC(=CC=1)CNC(C=C)=O)=O)Cl)N

Computed Properties

• Exact Mass: 363.0541321g/mol
• Monoisotopic Mass: 363.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.2Ų

Additional information on N-(4-Amino-3,5-dichlorophenyl)-4-[(prop-2-enoylamino)methyl]benzamide

Introduction to N-(4-Amino-3,5-dichlorophenyl)-4-[(prop-2-enoylamino)methyl]benzamide (CAS No. 2249321-27-3)

N-(4-Amino-3,5-dichlorophenyl)-4-[(prop-2-enoylamino)methyl]benzamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2249321-27-3, represents a unique blend of aromatic and aliphatic functional groups, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of N-(4-Amino-3,5-dichlorophenyl)-4-[(prop-2-enoylamino)methyl]benzamide consists of a benzamide core substituted with an amino group at the 4-position and two chlorine atoms at the 3 and 5 positions of the phenyl ring. Additionally, the benzamide moiety is linked to a prop-2-enoylamino group, which introduces a double bond and an amine functionality. This structural complexity suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The presence of both amino and chloro substituents in the molecule may contribute to its ability to interact with enzymes and receptors in a specific manner. For instance, the amino group can form hydrogen bonds with polar residues in proteins, while the chloro groups can engage in hydrophobic interactions or participate in electrostatic interactions.

One of the most compelling aspects of N-(4-Amino-3,5-dichlorophenyl)-4-[(prop-2-enoylamino)methyl]benzamide is its potential as a scaffold for drug design. The benzamide core is a well-known pharmacophore found in many approved drugs, and modifications to this core can lead to compounds with enhanced potency and selectivity. The prop-2-enoylamino group adds an additional layer of complexity, allowing for further derivatization and optimization.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules to predict their biological activity. Computational methods such as molecular dynamics simulations and docking studies have been employed to model the interactions between N-(4-Amino-3,5-dichlorophenyl)-4-[(prop-2-enoylamino)methyl]benzamide and potential target proteins. These studies have provided valuable insights into how the compound might bind to its target and how modifications could improve its efficacy.

The synthesis of N-(4-Amino-3,5-dichlorophenyl)-4-[(prop-2-enoylamino)methyl]benzamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in achieving high yields and purity.

In addition to its potential as a drug candidate, N-(4-Amino-3,5-dichlorophenyl)-4-[(prop-2-enoylamino)methyl]benzamide may also serve as a valuable tool for studying enzyme mechanisms and protein-ligand interactions. By understanding how this compound interacts with biological targets, researchers can gain insights into disease pathways and develop more effective therapeutic strategies.

The development of novel pharmaceuticals is often a lengthy and expensive process, but computational modeling can help streamline this process by identifying promising candidates early on. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery of new drugs that are both effective and safe.

The future prospects for N-(4-Amino-3,5-dichlorophenyl)-4-[(prop-2-enoylamino)methyl]benzamide are promising, given its unique structure and potential biological activity. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic potential. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.